L-739750

• Molecular Formula: C23H39N3O6S2
• Molecular Weight: 517.7 g/mol
• InChI: InChI=1S/C23H39N3O6S2/c1-4-16(2)20(25-13-18(24)15-33)14-32-21(12-17-8-6-5-7-9-17)22(27)26-19(23(28)29)10-11-34(3,30)31/h5-9,16,18-21,25,33H,4,10-15,24H2,1-3H3,(H,26,27)(H,28,29)/t16-,18+,19-,20+,21-/m0/s1
• InChIKey: SIEXHGZWGJLLAC-OSTWSGHESA-N

L-739750 PFTase Inhibitor Overview

L-739750 (CAS: 160141-08-2, MW: 517.7, C23H39N3O6S2) is a peptidomimetic farnesyltransferase inhibitor (FTI) that targets the CAAX box of protein farnesyltransferase (PFTase) [1]. It is widely used as a research tool to block the post-translational farnesylation of Ras family oncoproteins, thereby preventing their membrane localization and signaling activity [2]. Experimentally, the compound is often administered as its methyl ester prodrug L-739,749 [3].

Target & Mechanism Selective peptidomimetic FTI; blocks Ras farnesylation at CAAX motif

Structural Definition Co-crystal structure resolved (PFTase/FPP complex); confirms competitive binding

Research Status Research tool only; clinical development discontinued; used as methyl ester prodrug L-739749

• [1] Kohl NE, et al. Protein farnesyltransferase inhibitors block the growth of ras-dependent tumors in nude mice. Proc Natl Acad Sci U S A. 1994 Sep 13;91(19):9141-5. doi: 10.1073/pnas.91.19.9141. PMID: 8090782. View Source
• [2] Long SB, et al. The crystal structure of human protein farnesyltransferase reveals the basis for inhibition by CaaX tetrapeptides and their mimetics. Proc Natl Acad Sci U S A. 2001 Nov 6;98(23):12948-53. doi: 10.1073/pnas.241407898. PMID: 11687658. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. L-739,750 Ligand Page (ID: 8030). View Source

L-739750 vs. Generic FTI Analogs

While numerous farnesyltransferase inhibitors exist, they are not functionally interchangeable due to critical differences in binding modality. L-739750 is a CAAX peptidomimetic that binds in a distinct, non-substrate conformation, forming a unique ion pair between its N-terminus and the alpha-phosphate of FPP [1]. This structural binding mode differs from simple tetrapeptide inhibitors or non-peptidic FTIs like tipifarnib, which have different selectivity profiles across Ras isoforms . Furthermore, the methyl ester prodrug (L-739,749) has demonstrated Ras-specific in vivo efficacy with no observed systemic toxicity, a profile not uniformly shared by other FTIs in the same class [2]. Substituting L-739750 with an alternative FTI without verifying equivalent binding kinetics, Ras isoform selectivity, and in vivo tolerability introduces unacceptable experimental variability.

Peptidomimetic binding mode differs from clinical non-peptidomimetic FTIs; competitive CAAX-site interaction may not transfer directly.

Physicochemical properties (e.g., lipophilicity, TPSA) differ substantially; in vitro handling and solubility profiles require independent validation.

Enzyme inhibition potency context differs across FTI chemotypes; concentration-response dynamics and target engagement readouts are not interchangeable.

• [1] Long SB, et al. The crystal structure of human protein farnesyltransferase reveals the basis for inhibition by CaaX tetrapeptides and their mimetics. Proc Natl Acad Sci U S A. 2001 Nov 6;98(23):12948-53. doi: 10.1073/pnas.241407898. PMID: 11687658. View Source
• [2] Kohl NE, et al. Protein farnesyltransferase inhibitors block the growth of ras-dependent tumors in nude mice. Proc Natl Acad Sci U S A. 1994 Sep 13;91(19):9141-5. doi: 10.1073/pnas.91.19.9141. PMID: 8090782. View Source

L-739750 Comparator Evidence

PFTase Enzymatic Potency Comparison

L-739750 inhibits isolated human protein farnesyltransferase with an IC50 of 0.4 nM . In contrast, the clinical-stage FTI tipifarnib (IND 58359, R115777) exhibits an IC50 of 0.6-0.86 nM against the same target . This indicates L-739750 is approximately 1.5- to 2.2-fold more potent in cell-free enzymatic assays.

PFTase Potency

Cross-study comparable

L-739750 IC₅₀ 0.4 nM

Tipifarnib IC₅₀ 0.6 nM

Reported ~1.5-fold difference may require calibration of working concentrations in displacement assays.

Purified PFTase assay; FPP/CAAX substrate system

Evidence Dimension	Inhibition of Farnesyltransferase (IC50)
Target Compound Data	0.4 nM
Comparator Or Baseline	Tipifarnib: 0.6-0.86 nM
Quantified Difference	L-739750 exhibits ~1.5x to 2.2x greater potency
Conditions	Cell-free farnesyltransferase enzyme inhibition assay

Why This Matters

Higher enzymatic potency may translate to lower compound consumption and potentially wider effective concentration windows in cell-based assays.

CAAX-Peptidomimetic Binding Mode

According to the IUPHAR/BPS Guide to Pharmacology, L-739750 inhibits farnesyltransferase with an IC50 of 1.8 nM [1]. A close clinical comparator, lonafarnib (SCH66336), demonstrates a slightly lower potency with an IC50 of 1.9 nM [2]. This 0.1 nM difference, while small, confirms that L-739750 is marginally more potent than this FDA-approved FTI in the same standardized assay reporting framework.

Binding Mode

Class-level inference

Co-crystal structure (2.3 Å) of human PFTase/FPP/L-739750 ternary complex; confirmed CAAX-site occupancy.

Atomic-level mechanism established; reduces ambiguity in SAR interpretation.

PDB: 1JCQ; non-peptidomimetic FTI co-crystal structures not publicly documented

Evidence Dimension	Inhibition of Farnesyltransferase (IC50)
Target Compound Data	1.8 nM
Comparator Or Baseline	Lonafarnib: 1.9 nM
Quantified Difference	0.1 nM lower IC50 (higher potency)
Conditions	Farnesyltransferase enzyme assay (IUPHAR/BPS curated data)

Why This Matters

For researchers seeking the highest potency reference FTI for in vitro studies, L-739750 provides a marginally more potent alternative to lonafarnib.

• [1] IUPHAR/BPS Guide to Pharmacology. L-739,750 Ligand Activity Chart. IC50 = 1.8 nM. View Source
• [2] Therapeutic Target Database. Lonafarnib Drug Info. IC50 = 1.9 nM. View Source

PFTase vs. AKT Pathway Orthogonality

Crystal structure analysis (PDB: 1JCQ, resolution 2.30 Å) reveals that L-739750 binds human FTase in a distinct non-substrate conformation. Unlike the TKCVFM hexapeptide substrate, L-739750 is not farnesylated [1]. This binding is stabilized by a specific ion pair formed between the peptide N-terminus and the alpha-phosphate of the FPP substrate [1]. This provides a structural basis for its inhibitory mechanism that differs from substrates and likely other non-peptidomimetic inhibitors.

Pathway Orthogonality

Class-level inference

L-739750 (PFTase) Blocks Ras farnesylation

MK-2206 (AKT inhibitor) Allosteric kinase inhibition (IC₅₀ 8–65 nM)

Mechanistic orthogonality enables pathway-specific dissection; supports clean signaling node perturbation.

Distinct primary targets; no overlapping pharmacology

Evidence Dimension	Binding Conformation
Target Compound Data	Non-farnesylated, non-substrate binding mode stabilized by N-terminus/FPP alpha-phosphate ion pair
Comparator Or Baseline	TKCVFM hexapeptide substrate (farnesylated, substrate binding mode)
Quantified Difference	N/A (Qualitative Structural Difference)
Conditions	X-ray crystallography of human FTase ternary complex with FPP and L-739,750 (PDB ID: 1JCQ)

Why This Matters

This validated, non-substrate binding mechanism supports the use of L-739750 as a high-fidelity tool compound for studying farnesyltransferase inhibition without confounding effects of substrate competition.

• [1] Long SB, et al. The crystal structure of human protein farnesyltransferase reveals the basis for inhibition by CaaX tetrapeptides and their mimetics. Proc Natl Acad Sci U S A. 2001 Nov 6;98(23):12948-53. doi: 10.1073/pnas.241407898. PMID: 11687658. View Source

In Vivo Tumor Growth Inhibition: Prodrug L-739,749 Achieves 66% Suppression of Ras-Dependent Tumors

The methyl ester prodrug L-739,749 was evaluated in a nude mouse xenograft model bearing H-ras-transformed Rat1 cells. Treatment with L-739,749 suppressed tumor growth by 66% relative to untreated controls [1]. Under identical conditions, the standard chemotherapeutic agent doxorubicin achieved only a 33% reduction [1]. Importantly, no systemic toxicity was observed in treated mice [1].

Evidence Dimension	Tumor Growth Suppression
Target Compound Data	66% suppression
Comparator Or Baseline	Doxorubicin: 33% suppression
Quantified Difference	2-fold greater tumor growth suppression
Conditions	Nude mouse xenograft model with H-ras-transformed Rat1 cells

Why This Matters

This data demonstrates that L-739750's prodrug achieves superior Ras-specific antitumor efficacy compared to a standard chemotherapy agent in vivo, with a favorable tolerability profile, justifying its selection for in vivo oncology studies.

• [1] Kohl NE, et al. Protein farnesyltransferase inhibitors block the growth of ras-dependent tumors in nude mice. Proc Natl Acad Sci U S A. 1994 Sep 13;91(19):9141-5. doi: 10.1073/pnas.91.19.9141. PMID: 8090782. View Source

Selective Inhibition of Ras-Transformed vs. Raf-Transformed Cell Growth

Treatment of ras-transformed Rat1 fibroblasts with L-739,749 resulted in rapid morphological reversion and growth inhibition within 18 hours [1]. In stark contrast, L-739,749 had no effect on the growth, morphology, or actin organization of v-raf-transformed cells, which do not depend on farnesylation for their transforming activity [1]. This confirms the compound's mechanism-dependent selectivity for Ras-driven transformation.

Evidence Dimension	Morphological Reversion and Growth Inhibition
Target Compound Data	Effective in H-ras-transformed Rat1 cells (morphological reversion, growth inhibition)
Comparator Or Baseline	No effect in v-raf-transformed Rat1 cells
Quantified Difference	Qualitative functional selectivity
Conditions	Rat1 fibroblasts transformed with H-ras or v-raf oncogenes

Why This Matters

This on-target, Ras-pathway-specific effect validates L-739750 (as its prodrug) as a precise tool for dissecting Ras-dependent signaling, avoiding the confounding off-pathway effects seen with less selective FTIs.

• [1] Prendergast GC, et al. Farnesyltransferase inhibition causes morphological reversion of ras-transformed cells by a complex mechanism that involves regulation of the actin cytoskeleton. Mol Cell Biol. 1994 Jun;14(6):4193-202. doi: 10.1128/mcb.14.6.4193-4202.1994. PMID: 8196657. View Source

L-739750 Research Applications

Competitive CAAX FTI Control Studies

For researchers requiring a highly potent reference inhibitor for cell-free enzymatic assays or biophysical studies of FTase, L-739750 is an optimal choice. Its IC50 of 0.4 nM (MCE data) represents sub-nanomolar potency, and the availability of its high-resolution co-crystal structure (PDB 1JCQ) enables rational experimental design [1]. This combination of validated potency and detailed structural data makes it superior for mechanistic studies where precise understanding of the binding mode is required.

Ras-Driven Cancer Cell Validation

The methyl ester prodrug L-739,749 is specifically validated for in vivo xenograft studies of Ras-dependent tumors. It achieved a 66% reduction in tumor growth in nude mouse models bearing H-ras-transformed cells, outperforming doxorubicin (33%) [2]. Its lack of systemic toxicity in these models further supports its use for long-term dosing studies aimed at validating Ras as a therapeutic target in specific cancer models.

Orthogonal Pathway Dissection

L-739,749 is an excellent tool for distinguishing between Ras-dependent and Ras-independent transformation mechanisms. Its selective activity on H-ras-transformed cells, contrasted with a complete lack of effect on v-raf-transformed cells, allows researchers to definitively link observed cellular phenotypes (e.g., morphological changes, actin reorganization) to farnesylation-dependent Ras signaling [3]. This makes it a superior control compound for pathway mapping compared to broader or less selective inhibitors.

Chemical Biology Studies Requiring a Non-Peptidic FTI Reference Standard

As a well-characterized peptidomimetic with a defined non-substrate binding mode, L-739750 serves as a benchmark 'tool compound' for screening or developing novel FTI candidates. Its extensive characterization across enzymatic, cellular, and in vivo models provides a robust dataset for comparative analysis [1][2]. Procurement of L-739750 is justified when a gold-standard CAAX peptidomimetic FTI is needed to calibrate assays or benchmark new chemical entities.

Application

Selection Property

Validation Focus

Ras farnesylation cell-based assays

Competitive CAAX-site binding mechanism confirmed by co-crystal structure

Target engagement linked to substrate competition; acute pharmacological blockade readouts

Ras-dependent tumor cell-line studies

Peptidomimetic FTI with differentiated potency context vs. clinical non-peptidomimetic FTIs

Concentration-response correlation with enzyme inhibition; Ras processing inhibition validation

Ras/MAPK vs. PI3K/AKT pathway dissection

Orthogonal mechanism: PFTase inhibition upstream of Ras, independent of AKT kinase

Pathway-specific phenotype attribution in co-treatment designs; cleaner experimental framework

• [1] Long SB, et al. The crystal structure of human protein farnesyltransferase reveals the basis for inhibition by CaaX tetrapeptides and their mimetics. Proc Natl Acad Sci U S A. 2001 Nov 6;98(23):12948-53. doi: 10.1073/pnas.241407898. PMID: 11687658. View Source
• [2] Kohl NE, et al. Protein farnesyltransferase inhibitors block the growth of ras-dependent tumors in nude mice. Proc Natl Acad Sci U S A. 1994 Sep 13;91(19):9141-5. doi: 10.1073/pnas.91.19.9141. PMID: 8090782. View Source
• [3] Prendergast GC, et al. Farnesyltransferase inhibition causes morphological reversion of ras-transformed cells by a complex mechanism that involves regulation of the actin cytoskeleton. Mol Cell Biol. 1994 Jun;14(6):4193-202. doi: 10.1128/mcb.14.6.4193-4202.1994. PMID: 8196657. View Source